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Compound of Interest

3-Ethoxy-4-hydroxy-5-
Compound Name:
nitrobenzaldehyde

Cat. No.: B064345

This document provides an in-depth technical overview of 3-Ethoxy-4-hydroxy-5-
nitrobenzaldehyde, a pivotal intermediate in modern organic and medicinal chemistry.
Designed for researchers, scientists, and professionals in drug development, this guide
synthesizes core physicochemical properties, validated synthesis protocols, and critical
applications, grounding all information in authoritative scientific data.

Core Compound Identification and Properties

3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde is a substituted aromatic aldehyde whose unique
molecular architecture makes it a valuable precursor for complex pharmaceutical scaffolds and
heterocyclic systems.[1] The strategic placement of an aldehyde, a hydroxyl, an ethoxy, and a
nitro group on the benzene ring provides multiple reactive sites for synthetic transformations.[1]

Physicochemical Data Summary

The fundamental properties of this compound are summarized below, providing essential data
for experimental design and characterization.
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Property Value Source
Molecular Weight 211.17 g/mol [1112]
Molecular Formula CoHoNOs [1][2]

IUPAC Name

3-ethoxy-4-hydroxy-5-

nitrobenzaldehyde

[1](2]

CAS Number

178686-24-3

[1](21(3]

Canonical SMILES

CCOC1=CC(=CC(=C10)
[O-)C=0

[1]2]

InChl Key

MDWLNBVKBMKTKN-
UHFFFAOYSA-N

[1](2]

Molecular Structure

The two-dimensional structure of 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde highlights the

ortho-relationship between the electron-withdrawing nitro group and the hydroxyl group, a key

feature influencing its reactivity.

Caption: 2D structure of 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde.

Synthesis and Manufacturing

The principal route for synthesizing 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde is through the

electrophilic aromatic substitution, specifically the nitration of its precursor, 3-ethoxy-4-

hydroxybenzaldehyde (ethylvanillin).[1]

Synthesis Workflow Diagram

The following diagram illustrates the standard laboratory-scale synthesis process.
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Start: 3-Ethoxy-4-hydroxybenzaldehyde
(Ethylvanillin) in Dichloromethane

Slow addition

Reagent Addition:
Fuming Nitric Acid

aintain 5-10°C

Stirred Reaction

Stir for 30 min at 3°C

Filtration & Washing
(Dichloromethane, Water)

i

Vacuum Drying
(50°C)

Final Product:
3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. benchchem.com [benchchem.com]

2. 3-Ethoxy-4-hydroxy-5-nitrobenzaldehyde | COHINOS | CID 584878 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. 3-ETHOXY-4-HYDROXY-5-NITROBENZALDEHYDE | 178686-24-3 [chemicalbook.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-Ethoxy-4-
hydroxy-5-nitrobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064345#3-ethoxy-4-hydroxy-5-nitrobenzaldehyde-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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